3-(4-benzyl-1-piperazinyl)-N-(2-fluorophenyl)propanamide hydrochloride

• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-N-(2-fluorophenyl)propanamide;hydrochloride
• InChI: InChI=1S/C20H24FN3O.ClH/c21-18-8-4-5-9-19(18)22-20(25)10-11-23-12-14-24(15-13-23)16-17-6-2-1-3-7-17;/h1-9H,10-16H2,(H,22,25);1H
• InChI Key: PZUNHTFEJWRJHM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC(=O)NC2=CC=CC=C2F)CC3=CC=CC=C3.Cl
• Molecular Formula: C20H25ClFN3O
• Molecular Weight: 377.9 g/mol

Description

3-(4-benzyl-1-piperazinyl)-N-(2-fluorophenyl)propanamide hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as BFP or BFP hydrochloride. In

Mechanism of Action

The exact mechanism of action of BFP hydrochloride is not fully understood. However, it is believed to act on the serotonergic and dopaminergic systems in the brain. BFP hydrochloride has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
BFP hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, as previously mentioned. Additionally, BFP hydrochloride has been shown to decrease the levels of corticosterone, a stress hormone, in animal models. This suggests that BFP hydrochloride may have anti-stress effects.

Advantages and Limitations for Lab Experiments

BFP hydrochloride has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is reproducible. Additionally, BFP hydrochloride has been extensively studied and has a well-understood mechanism of action. However, one limitation is that it has not yet been studied in human clinical trials, so its potential therapeutic applications in humans are not fully understood.

Future Directions

There are a number of future directions for research on BFP hydrochloride. One potential area of research is its potential use in treating anxiety and depression in humans. Additionally, BFP hydrochloride may have potential use in treating substance abuse disorders, so further research in this area is warranted. Finally, more research is needed to fully understand the mechanism of action of BFP hydrochloride and its potential effects on various biochemical and physiological processes.

Scientific Research Applications

BFP hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, BFP hydrochloride has been studied for its potential use in treating substance abuse disorders, as it has been shown to reduce drug-seeking behavior in animal models.